Cas no 1177292-85-1 (Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide)

• Product Name: Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide
• CAS No: 1177292-85-1
• MF: C₁₄H₂₄BrN₃O₃S
• MW: 394.327661514282
• MDL: MFCD09834103
• CID: 5054626
• PubChem ID: 45286049
• Update Time: 2025-06-09

Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-[(diethylamino)methyl]-5-(methylcarbamoyl)thiophene-3-carboxylate hydrobromide
• ethyl 2-amino-4-[(diethylamino)methyl]-5-[(methylamino)carbonyl]thiophene-3-carboxylate hydrobromide
• NE61234
• Z285139134
• ethyl 2-amino-4-(diethylaminomethyl)-5-(methylcarbamoyl)thiophene-3-carboxylate;hydrobromide
• AKOS034054005
• ethyl2-amino-4-[(diethylamino)methyl]-5-(methylcarbamoyl)thiophene-3-carboxylatehydrobromide
• EN300-29464
• 1177292-85-1
• Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide

• MDL： MFCD09834103
• Inchi： 1S/C14H23N3O3S.BrH/c1-5-17(6-2)8-9-10(14(19)20-7-3)12(15)21-11(9)13(18)16-4;/h5-8,15H2,1-4H3,(H,16,18);1H
• InChI Key： HUUYDYVODLTLDU-UHFFFAOYSA-N
• SMILES： Br.S1C(=C(C(=O)OCC)C(=C1C(NC)=O)CN(CC)CC)N

Computed Properties

• Exact Mass: 393.07218g/mol
• Monoisotopic Mass: 393.07218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes

Additional information on Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide

Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide: A Comprehensive Overview

Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide (CAS No. 1177292-85-1) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. The presence of an amino group, diethylamino side chain, methylcarbamoyl moiety, and thiophene ring provides a rich scaffold for further derivatization and exploration of its pharmacological properties.

The synthesis and characterization of Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide involve meticulous chemical processes that require precise control over reaction conditions and reagent selection. The hydrobromide salt form enhances the stability and solubility of the compound, making it more amenable to various analytical techniques and biological assays. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, which has facilitated its incorporation into research pipelines for drug discovery and development.

One of the most compelling aspects of Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide is its potential as a bioactive molecule. The thiophene core is a well-known scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The introduction of additional functional groups such as the amino and diethylamino substituents further modulates the electronic properties of the molecule, influencing its interactions with biological targets. This structural diversity opens up avenues for exploring novel therapeutic mechanisms.

Recent studies have highlighted the importance of thiophene-based compounds in addressing emerging health challenges. For instance, research has demonstrated that certain thiophene derivatives can selectively inhibit specific enzymes involved in cancer progression. Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide, with its multifaceted structural features, could potentially fit into this category. Its ability to engage with biological systems in multiple ways suggests that it may have applications beyond traditional small-molecule drugs.

The pharmacokinetic profile of Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that the hydrophobicity introduced by the diethylamino group may influence its solubility and bioavailability. Further research is needed to elucidate these parameters and to identify potential modifications that could enhance its pharmacokinetic properties.

In addition to its pharmacological relevance, Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide has shown promise in material science applications. The thiophene ring is known for its electronic properties, making it suitable for use in organic semiconductors and conductive polymers. The compound's ability to form stable complexes with other materials could lead to innovative applications in electronics and nanotechnology. This dual functionality as both a pharmaceutical intermediate and a material precursor underscores the versatility of this compound.

The role of computational chemistry in studying Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide cannot be overstated. Advanced computational methods allow researchers to predict molecular interactions, optimize synthetic routes, and simulate biological processes with high accuracy. These tools are particularly valuable in drug discovery, where they can accelerate the identification of lead compounds and reduce experimental costs. By leveraging computational chemistry, scientists can gain deeper insights into the structure-property relationships of this compound.

Future directions in the study of Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide include exploring its role in targeted therapy and combination drug regimens. The ability to design molecules that interact specifically with disease-causing pathways is a key goal in modern medicine. This compound's unique structural features make it an attractive candidate for developing targeted therapies that can overcome resistance mechanisms associated with conventional treatments.

In conclusion, Ethyl 2-Amino-4-(diethylamino)methyl-5-(methylcarbamoyl)thiophene-3-carboxylate Hydrobromide (CAS No. 1177292-85-1) represents a fascinating subject of study in pharmaceutical chemistry. Its complex molecular architecture offers numerous opportunities for exploration across various domains, from drug discovery to material science. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.